N-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)adamantane-1-carboxamide
Description
N-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)adamantane-1-carboxamide, commonly known as BTA-1, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Scientific Research Applications
1. Insecticidal Activities
- Summary of Application : This compound was used in the synthesis of novel dehydroabietic acid derivatives bearing 1,3,4-thiadiazole moiety. These were designed and synthesized in an attempt to search for natural product-based insecticidal agents .
- Methods of Application : The structures of these compounds were characterized by IR, MS, 1H-NMR, 13C-NMR, and elemental analysis. The insecticidal activities against cotton bollworm (Helicoverpa armigera), corn borer (Ostrinia nubilalis Hübner), and diamondback moth (Plutella xylostella (L.)) were evaluated .
- Results or Outcomes : The bioassay test showed that some of the target compounds exhibited excellent insecticidal activities at the concentration of 200 µg/ml; compound 3a had the best mortality rate of 90.0 and 80.0 % against H. armigera and O. nubilalis Hübner, respectively .
2. Antibacterial Activities
- Summary of Application : Dehydroabietic acid (DHA), a compound similar to the one you’re interested in, shows antibacterial activity itself, and a number of its derivatives have been reported to possess various biological activities .
- Methods of Application : The structures of these compounds were characterized by IR, MS, 1H-NMR, 13C-NMR, and elemental analysis .
- Results or Outcomes : The bioassay test showed that some of the target compounds exhibited excellent antibacterial activities .
3. Antifungal Activities
- Summary of Application : Dehydroabietic acid (DHA), a compound similar to the one you’re interested in, shows antifungal activity itself, and a number of its derivatives have been reported to possess various biological activities .
- Methods of Application : The structures of these compounds were characterized by IR, MS, 1H-NMR, 13C-NMR, and elemental analysis .
- Results or Outcomes : The bioassay test showed that some of the target compounds exhibited excellent antifungal activities .
properties
IUPAC Name |
N-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)adamantane-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3OS2/c24-17(20-9-14-6-15(10-20)8-16(7-14)11-20)21-18-22-23-19(26-18)25-12-13-4-2-1-3-5-13/h1-5,14-16H,6-12H2,(H,21,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVTPNZNYNNRYJF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)C(=O)NC4=NN=C(S4)SCC5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)adamantane-1-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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